molecular formula C11H10ClNO B8307561 1-Chloro-3-ethoxyisoquinoline

1-Chloro-3-ethoxyisoquinoline

Cat. No.: B8307561
M. Wt: 207.65 g/mol
InChI Key: HYHSPHRZTZKTLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-3-ethoxyisoquinoline is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10ClNO

Molecular Weight

207.65 g/mol

IUPAC Name

1-chloro-3-ethoxyisoquinoline

InChI

InChI=1S/C11H10ClNO/c1-2-14-10-7-8-5-3-4-6-9(8)11(12)13-10/h3-7H,2H2,1H3

InChI Key

HYHSPHRZTZKTLJ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC2=CC=CC=C2C(=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Ethoxyisoquinoline N-oxide (1.15 g, 6.1 mmol) was taken up in POCl3 (5 mL) at rt and then heated to 120° C. under an atmosphere of Ar for 2 h. Following cooling to rt, the reaction was diluted with CHCl3 and poured into icewater (20 mL) and the resulting solution was placed in an ice bath and treated with 10M NaOH until pH 10 with vigorous stirring. Following extraction with CHCl3, the combined organics were washed with brine and dried over anhydrous MgSO4. Following concentration in vacuo, purification on SiO2 (3-15% EtOAc/hex) afforded 0.51 g (40%) of 1-chloro-3-ethoxyisoquinoline. LCMS found 208.1 [M+H]+.
Name
3-Ethoxyisoquinoline N-oxide
Quantity
1.15 g
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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